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Compound of Interest

Compound Name: C.I. Acid yellow 200

Cat. No.: B12364771 Get Quote

CAS Number: 6359-95-1

Disclaimer: This document synthesizes the available technical data for C.I. Acid Yellow 200. It

is intended for an audience of researchers, scientists, and drug development professionals. A

comprehensive review of publicly accessible scientific literature and safety data reveals that

C.I. Acid Yellow 200 is predominantly an industrial dye with no documented applications in

biological research or drug development. The information presented herein is for informational

purposes and to highlight the current knowledge gaps regarding this compound's biological

activity.

Chemical and Physical Properties
C.I. Acid Yellow 200, also known as Acid Yellow RG, is a single azo class dye.[1][2] Its primary

application is in the dyeing of wool.[1][2] The fundamental physicochemical properties of C.I.
Acid Yellow 200 are summarized in the table below.
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Property Value Reference

CAS Registry Number 6359-95-1 [1]

Molecular Formula C₂₀H₁₃ClN₄Na₂O₇S₂

Molecular Weight 566.9 g/mol

Molecular Structure Single azo class

Appearance Brilliant yellow powder

Solubility Soluble in water

Synonyms C.I. 18930, Acid Yellow RG

Synthesis
The manufacturing process for C.I. Acid Yellow 200 involves the diazotization of 2-

Aminonaphthalene-1-sulfonic acid, followed by a coupling reaction with 4-Chloro-3-(3-methyl-5-

oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.

A generalized workflow for the synthesis of an azo dye like C.I. Acid Yellow 200 is depicted

below. This process is fundamental to the production of this class of dyes.
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Generalized Azo Dye Synthesis Workflow
Aromatic Amine

(e.g., 2-Aminonaphthalene-1-sulfonic acid)
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(e.g., C.I. Acid Yellow 200)
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Caption: Generalized workflow for the synthesis of azo dyes.

Toxicological Data
Specific toxicological data for C.I. Acid Yellow 200 is not readily available in the public domain.

Safety Data Sheets for products containing this dye are often for mixtures, making it difficult to

isolate the properties of the pure compound. For colorants in general, a substance is

considered hazardous if the LD50 is less than 2000 mg/kg (oral and dermal) or the LC50 is

less than 20 mg/l/4 h (inhalation).

Azo dyes as a class have been studied for their toxicological properties. Some azo dyes can be

metabolized, particularly by azoreductase enzymes in the liver and gut microbiota, to form
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aromatic amines, some of which are known carcinogens. However, there is no specific

evidence to suggest that C.I. Acid Yellow 200 undergoes such metabolism or poses a

carcinogenic risk. Mutagenicity tests for some azo dyes have shown no genotoxic potential.

General toxicological information for some acid dyes suggests low acute toxicity. For instance,

some studies on other acid yellow dyes have indicated no skin sensitization.

Toxicological Endpoint
General Information on Some Acid Dyes
(Not specific to C.I. Acid Yellow 200)

Acute Oral Toxicity
Generally low, with LD50 values often > 2000

mg/kg.

Skin Irritation Some acid dyes are not irritating to the skin.

Eye Irritation
Some may cause moderate but temporary eye

irritation.

Skin Sensitization
Some acid dyes are not considered to be skin

sensitizers.

Mutagenicity
Some azo dyes have shown no genotoxic

potential in mutagenicity tests.

Carcinogenicity
Some animal studies on certain azo dyes

showed no indication of a carcinogenic effect.

Biological Activity and Applications in Research
There is a significant lack of published research on the biological activity of C.I. Acid Yellow
200. While some azo compounds have been investigated for antimicrobial, antiviral, and

antifungal properties, these findings are not directly applicable to this specific dye. The primary

documented use of C.I. Acid Yellow 200 is as a colorant in the textile industry.

Some commercial suppliers classify C.I. Acid Yellow 200 as a "fluorescent dye" and for

"histological analysis," but there is no scientific literature to support its application in these

areas. This classification may be based on the general properties of azo dyes rather than

specific experimental evidence for this compound.
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The broader class of azo dyes has found some application in biological research:

Histological Staining: Certain azo dyes are used to stain cellular components.

Cytotoxicity Assays: Some azo dyes are used as indicators of cell viability.

Drug Delivery: The azo bond can be designed to be cleaved under specific physiological

conditions, such as the hypoxic environment of the colon, making some azo compounds

candidates for targeted drug delivery systems.

It is crucial to reiterate that these are general applications of the azo dye class, and there is no

evidence to suggest that C.I. Acid Yellow 200 has been investigated for or is suitable for these

purposes.

Environmental Fate and Degradation
The environmental fate of azo dyes is an area of active research due to their widespread use

and potential for environmental contamination. Studies on other acid yellow dyes have

explored their removal from wastewater through methods such as adsorption and advanced

oxidation processes.

One common method for the degradation of azo dyes is through Fenton and photo-Fenton

processes. This involves the use of iron salts and hydrogen peroxide to generate highly

reactive hydroxyl radicals that can break down the dye molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12364771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Fenton Oxidation Workflow for Azo Dye Degradation
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Results in
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Caption: Generalized workflow for the degradation of azo dyes using Fenton's reagent.

Conclusion for the Research Community
C.I. Acid Yellow 200 (CAS 6359-95-1) is a well-characterized industrial dye. However, for the

audience of researchers, scientists, and drug development professionals, there is a notable

absence of data regarding its biological activity, mechanism of action, and potential applications

in a research or therapeutic context. The general properties of the broader class of azo dyes,
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which in some cases exhibit interesting biological activities, do not appear to have been

specifically investigated for this compound.

Therefore, C.I. Acid Yellow 200 should be considered a compound of unknown biological

effect. Any potential use in a biological system would require extensive foundational research,

including comprehensive cytotoxicity, genotoxicity, and mechanism of action studies. The

information provided in this guide serves to summarize the existing industrial data and to

highlight the significant knowledge gap in the scientific literature concerning this particular

chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

